Cas no 2649055-36-5 (1-Benzyl-4-isocyanato-4-phenylpiperidine)

1-Benzyl-4-isocyanato-4-phenylpiperidine is a specialized organic compound featuring both benzyl and phenyl substituents on a piperidine backbone, with an isocyanate functional group at the 4-position. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of ureas, carbamates, and other nitrogen-containing derivatives. The isocyanate group offers high reactivity toward nucleophiles, enabling efficient conjugation with amines, alcohols, and thiols. Its rigid piperidine core contributes to stereochemical control in reactions, while the aromatic groups enhance stability and solubility in organic solvents. This compound is primarily used in pharmaceutical and agrochemical research for constructing complex molecular architectures. Proper handling is essential due to the moisture-sensitive nature of the isocyanate group.
1-Benzyl-4-isocyanato-4-phenylpiperidine structure
2649055-36-5 structure
Product Name:1-Benzyl-4-isocyanato-4-phenylpiperidine
CAS No:2649055-36-5
MF:C19H20N2O
MW:292.374904632568
MDL:MFCD33020652
CID:5665581
PubChem ID:155858956
Update Time:2025-05-24

1-Benzyl-4-isocyanato-4-phenylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 2649055-36-5
    • EN300-27701507
    • 1-benzyl-4-isocyanato-4-phenylpiperidine
    • 1-Benzyl-4-isocyanato-4-phenylpiperidine
    • MDL: MFCD33020652
    • Inchi: 1S/C19H20N2O/c22-16-20-19(18-9-5-2-6-10-18)11-13-21(14-12-19)15-17-7-3-1-4-8-17/h1-10H,11-15H2
    • InChI Key: QVTUZRNKZONCRC-UHFFFAOYSA-N
    • SMILES: O=C=NC1(C2C=CC=CC=2)CCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 292.157563266g/mol
  • Monoisotopic Mass: 292.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 32.7Ų

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Additional information on 1-Benzyl-4-isocyanato-4-phenylpiperidine

1-Benzyl-4-isocyanato-4-phenylpiperidine: A Comprehensive Overview

1-Benzyl-4-isocyanato-4-phenylpiperidine, also known by its CAS number 2649055-36-5, is a versatile compound with significant applications in the fields of organic chemistry, materials science, and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential for functionalization in advanced materials and drug delivery systems. Recent studies have highlighted its role in the synthesis of polyurethanes, as well as its utility in click chemistry reactions, making it a valuable building block in modern chemical synthesis.

The molecular structure of 1-Benzyl-4-isocyanato-4-phenylpiperidine comprises a piperidine ring substituted with a benzyl group at position 1 and an isocyanato group at position 4. This arrangement confers the compound with both nucleophilic and electrophilic reactivity, enabling it to participate in a wide range of chemical transformations. The presence of the isocyanato group (-NCO) makes it particularly useful in polymer chemistry, where it can act as a monomer for the production of polyurethanes with tailored mechanical properties.

Recent advancements in synthetic methodologies have allowed for more efficient and scalable syntheses of 1-Benzyl-4-isocyanato-4-phenylpiperidine. Researchers have explored various routes, including transition metal-catalyzed coupling reactions and enzymatic catalysis, to enhance the yield and purity of this compound. These developments are crucial for its industrial applications, particularly in the production of high-performance polymers and specialty chemicals.

In the pharmaceutical sector, 1-Benzyl-4-isocyanato-4-phenylpiperidine has been investigated as a potential precursor for bioactive molecules. Its ability to undergo click chemistry reactions, such as the Huisgen cycloaddition, has enabled the construction of complex molecular architectures with high precision. This capability is particularly valuable in drug design, where the creation of molecules with specific stereochemistry and functionality is essential.

Moreover, the compound's compatibility with green chemistry principles has been a focal point of recent research. Scientists have sought to develop environmentally friendly synthesis pathways that minimize waste and reduce energy consumption. For instance, the use of biodegradable solvents and recyclable catalysts has been explored to produce 1-Benzyl-4-isocyanato-4-phenylpiperidine in an eco-friendly manner.

The application of 1-Benzyl-4-isocyanato-4-phenylpiperidine extends beyond traditional chemical synthesis. It has been employed as a reactive intermediate in the preparation of advanced materials, such as stimuli-responsive polymers and nanocomposites. These materials exhibit unique properties under external stimuli, making them suitable for applications in sensors, drug delivery systems, and adaptive structures.

In conclusion, 1-Benzyl-4-isocyanato-4-phenylpiperidine (CAS No. 2649055-36-5) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its structural versatility, reactivity, and compatibility with modern synthetic techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimized synthesis routes, this compound is poised to play an increasingly significant role in advancing chemical innovation.

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